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Compound of Interest

Compound Name: SB-699551

Cat. No.: B1600557

This document provides crucial safety information and detailed procedures for the proper
handling and disposal of SB-699551, a selective 5-ht5A receptor antagonist. The following
guidelines are intended for researchers, scientists, and drug development professionals to
ensure a safe laboratory environment and compliance with standard chemical waste
management practices.

Chemical and Physical Properties

A thorough understanding of the properties of SB-699551 is fundamental to its safe handling
and disposal.
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Property Value Citations
Molecular Weight 584.66 g/mol [1112]
Formula C34HasN30-2HCI [1][2]
Appearance Solid [3]
Purity =>98% [1][2]
Soluble to 25 mM in DMSO
and 10 mM in ethanol. Slightly
Solubility soluble in acetonitrile (0.1-1 [1][2]14]
mg/ml) and water (0.1-1
mg/ml).
Store at +4°C or -20°C for
Storage [L][2][4105]
long-term storage.
CAS Number 864741-95-7 [1][2]

Health and Safety Information

While a specific Safety Data Sheet (SDS) for SB-699551 was not found, general precautions

for handling potent pharmacological compounds should be strictly followed. A generic SDS for

a similar chemical indicates the following potential hazards:

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3]

e [Irritation: Causes skin and serious eye irritation. May cause respiratory irritation.[3]

First Aid Measures:

o General: Immediately remove any clothing soiled by the product.[3]

« Inhalation: Supply fresh air. If required, provide artificial respiration. Keep the patient warm

and consult a doctor if symptoms persist.[3]

o Skin Contact: Immediately wash with water and soap and rinse thoroughly.[3]
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o Eye Contact: Rinse the opened eye for several minutes under running water.[3]

Proper Disposal Procedures

As specific disposal instructions for SB-699551 are not readily available, the following
procedures are based on general guidelines for the disposal of hazardous chemical waste and
unused pharmaceuticals. Always consult and adhere to your institution's and local
environmental regulations for chemical waste disposal.

Step 1: Waste Identification and Segregation
e Unused or Expired SB-699551.: This should be treated as hazardous chemical waste.

o Contaminated Materials: Any materials that have come into contact with SB-699551, such as
personal protective equipment (gloves, lab coats), weighing papers, pipette tips, and empty
containers, should be considered contaminated and disposed of as hazardous waste.[6]

¢ Solutions: Solutions containing SB-699551 should not be disposed of down the drain.[7]
They must be collected in a designated, properly labeled hazardous waste container.

Step 2: Waste Collection and Storage
e Solid Waste:

o Collect all solid waste contaminated with SB-699551 in a clearly labeled, sealable
container (e.g., a dedicated waste bag or a rigid container).[8]

o The label should include the words "Hazardous Waste," the chemical name "SB-699551 "
and the associated hazards (e.g., "Toxic").[8]

e Liquid Waste:

o Collect all liquid waste containing SB-699551 in a compatible, leak-proof, and clearly
labeled container.[8]

o The container should be labeled with "Hazardous Waste," the chemical name "SB-
699551," the solvent system, and an approximate concentration.
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o Do not mix incompatible waste streams.

o Empty Containers: "Empty" containers that once held SB-699551 should be triple-rinsed with
a suitable solvent. The rinsate should be collected as hazardous liquid waste. The defaced,
rinsed container can then be disposed of according to institutional guidelines, which may
allow for disposal in regular trash or recycling.[8][9]

Step 3: Final Disposal

» Professional Disposal Service: The collected hazardous waste must be disposed of through
your institution's Environmental Health and Safety (EHS) office or a licensed hazardous
waste disposal company.[7] These services are equipped to handle and dispose of chemical
waste in an environmentally responsible manner, typically through high-temperature
incineration.

e Do Not Dispose in Regular Trash or Sewer: Under no circumstances should SB-699551 or
its contaminated materials be disposed of in the regular trash or poured down the sewer
system.[7][9] Improper disposal can lead to environmental contamination and potential harm
to aquatic life.[10]

Experimental Protocols

No specific experimental protocols for the disposal of SB-699551 were found in the search
results. The disposal procedures outlined above are based on established best practices for
laboratory chemical waste management.

Disposal Workflow
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Caption: Logical workflow for the proper disposal of SB-699551 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Disposal Guidance for SB-
699551]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600557#sb-699551-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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